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Compound of Interest

Compound Name: 3-Furaldehyde

Cat. No.: B129913 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of 3-Furaldehyde is paramount. This guide provides immediate, procedural, and

logistical information to foster a secure laboratory environment.

Hazard Identification and Classification
3-Furaldehyde is a flammable liquid and vapor that is toxic if swallowed or inhaled and causes

skin and eye irritation.[1][2][3] It is crucial to understand its primary hazards before handling.
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Hazard Class GHS Category Signal Word Hazard Statement

Flammable Liquids 3 Danger

H226: Flammable

liquid and vapor[1][2]

[3][4][5]

Acute Toxicity, Oral 3 Danger
H301: Toxic if

swallowed[1][2][3][5]

Acute Toxicity,

Inhalation
2 Danger

H330: Fatal if

inhaled[1][2][3]

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation[1][2][3][5]

Serious Eye

Damage/Eye Irritation
2A Warning

H319: Causes serious

eye irritation[1][2][3][6]

Specific target organ

toxicity — single

exposure

3 Warning

H335: May cause

respiratory irritation[1]

[2][3][6]

Carcinogenicity 2 Warning
H351: Suspected of

causing cancer[3][6]

Hazardous to the

aquatic environment,

acute hazard

2 -
H401: Toxic to aquatic

life[3]

Hazardous to the

aquatic environment,

long-term hazard

3 -

H412: Harmful to

aquatic life with long

lasting effects[3]

Physical and Chemical Properties
Familiarity with the physical and chemical properties of 3-Furaldehyde is essential for safe

handling and storage.
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Property Value

Molecular Formula C5H4O2

Molecular Weight 96.08 g/mol [5]

Appearance Colorless to light yellow or brown liquid[5][7]

Odor Almond-like[5]

Boiling Point 162 °C (324 °F)[3]

Melting Point -36 °C (-33 °F)[3][8]

Flash Point 60 °C (140 °F)[9][10]

Density 1.111 - 1.16 g/cm³ at 25 °C (77 °F)[3][7][8]

Solubility Soluble in DMSO[7]

Vapor Pressure 5.33 mmHg[5]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is critical to minimize exposure and ensure

safety.

Engineering Controls
Ventilation: Always handle 3-Furaldehyde in a well-ventilated area.[4][6] Use of a chemical

fume hood is strongly recommended to control airborne levels.[9][11]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[4][9] Use explosion-proof electrical, ventilating, and lighting equipment.[1][9]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Furaldehyde:
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PPE Type Specification

Eye/Face Protection

Wear chemical safety glasses or goggles

conforming to OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[9] A face shield may be

necessary for splash protection.[10]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[4]

[9] An apron or flame-retardant antistatic

protective clothing is recommended.[3][8][10]

Respiratory Protection

If ventilation is inadequate or for high

concentrations, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.

[4][9][10] A respiratory protection program that

meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements must be followed.[9]

Handling Procedures
Preparation: Before handling, ensure all engineering controls are functioning correctly and

appropriate PPE is readily available. Read and understand the Safety Data Sheet (SDS).

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[9]

Tools: Use only non-sparking tools.[1][9]

Avoidance: Avoid contact with eyes, skin, and clothing.[4][9] Do not breathe vapors or mist.

[1][9]

Hygiene: Wash hands thoroughly after handling.[4][9] Do not eat, drink, or smoke in the work

area.[6][8]

Storage Procedures
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]
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Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.

[1][4][9] Protect from direct sunlight, air, and moisture.[1]

Incompatible Materials: Store away from strong acids, strong bases, amines, and reducing

agents.[1][12]

Inert Atmosphere: Storage under an inert atmosphere, such as nitrogen, is recommended to

maintain product quality.[1][7][9]

Temperature: Recommended storage temperature is 2 - 8 °C.[4] For long-term storage of

solutions, -80°C (up to 6 months) or -20°C (up to 1 month) under nitrogen is advised.[7]

Emergency and Disposal Plan
First Aid Measures
Immediate medical attention is required for all exposure routes.[1][2]
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air immediately.[4][11] If

breathing is difficult, give oxygen.[4][11] If not

breathing, provide artificial respiration, but do

not use the mouth-to-mouth method if the

substance was ingested or inhaled.[1][11] Call a

physician or poison control center immediately.

[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[2][4]

Remove all contaminated clothing and shoes.[1]

[11] Seek immediate medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1][2]

[4] Remove contact lenses if present and easy

to do.[1][4] Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[1][4] Never give anything by mouth to an

unconscious person.[13] Call a physician or

poison control center immediately.[1]

Spill and Leak Procedures
Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the

spill.[1][10]

Ventilate: Ensure adequate ventilation.[4]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot

surfaces).[1][9][10]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[4][8][10]
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Absorption: Soak up the spill with inert absorbent material (e.g., vermiculite, sand, or earth).

[9][10]

Collection: Place the absorbed material into a suitable, closed, and labeled container for

disposal.[9][10] Use spark-proof tools for collection.[9][10]

Decontamination: Wash the spill site with soap and water after material pickup is complete.

[4][9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[4]

Water spray can be used to cool fire-exposed containers.[4][9][10]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[12]

Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back.[1][10][11] Containers may explode when heated.[1][10] Irritating

and toxic gases may be generated during a fire.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][4][10]

Disposal Plan
Regulations: Dispose of 3-Furaldehyde and its containers in accordance with all applicable

federal, state, and local regulations.[4]

Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.[13] This combustible material may be burned in a chemical incinerator equipped

with an afterburner and scrubber.[13]

Containers: Do not reuse empty containers as they may retain product residue and can be

dangerous.[2][12] Dispose of contaminated packaging as unused product.[13]

Workflow Visualization
The following diagram outlines the logical workflow for the safe handling of 3-Furaldehyde.
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Safe Handling Workflow for 3-Furaldehyde

Preparation

Wear Appropriate PPE
- Goggles/Face Shield

- Gloves
- Protective Clothing

- Respirator (if needed)

Step 1

Handling in Fume Hood

Step 2

Secure Storage
(Cool, Dry, Ventilated,

Away from Ignition Sources)

Post-Handling

Spill/Emergency Response

If Spill OccursFor Re-use

Waste Disposal
(Follow Regulations)

For Disposal

End of Process

When Finished

Cleanup & Dispose

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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